Cas no 1354002-94-0 ((S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide)

(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide is a chiral amide derivative featuring a cyclopropyl and a dimethylamino-substituted cyclohexyl moiety. Its stereospecific structure enhances selectivity in interactions with biological targets, making it valuable for pharmaceutical research, particularly in the development of receptor-specific modulators. The compound’s rigid cyclohexyl and cyclopropyl groups contribute to conformational stability, while the tertiary amine functionality offers potential for further derivatization or salt formation. Its well-defined stereochemistry ensures reproducibility in synthetic applications. This molecule is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for central nervous system (CNS) targets or enzyme inhibition studies.
(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide structure
1354002-94-0 structure
Product Name:(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide
CAS No:1354002-94-0
MF:C14H27N3O
MW:253.383683443069
CID:2159129
Update Time:2025-05-27

(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-cyclopropyl-n-(4-dimethylamino-cyclohexyl)-propionamide
    • (1R,4R)-(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide
    • (S)-2-Amino-N-cyclopropyl-N-(4-dimethylaminocyclohexyl)propanamide
    • (S)-2-Amino-N-cyclopropyl-N-(4-(dimethylamino)cyclohexyl)propanamide
    • AM95861
    • AM101956
    • N-Cyclopropyl-N-[trans-4-(dimethylamino)cyclohexyl]-L-alaninamide
    • (1R,4R)-(S)-2-Amino-N-cyclopropyl-N-(4-dimethylaminocyclohexyl)propanamide
    • (S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide
    • Inchi: 1S/C14H27N3O/c1-10(15)14(18)17(13-8-9-13)12-6-4-11(5-7-12)16(2)3/h10-13H,4-9,15H2,1-3H3/t10-,11?,12?/m0/s1
    • InChI Key: KNASPSIAHMEIJI-UNXYVOJBSA-N
    • SMILES: O=C([C@H](C)N)N(C1CCC(CC1)N(C)C)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Topological Polar Surface Area: 49.6

(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082870-500mg
S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide
1354002-94-0
500mg
£854.00 2022-03-01

(S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide Related Literature

Additional information on (S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide

Comprehensive Overview of (S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide (CAS No. 1354002-94-0)

The compound (S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide (CAS No. 1354002-94-0) is a specialized chiral molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, including a cyclopropyl group and a dimethylamino-cyclohexyl moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug discovery.

In recent years, the demand for chiral amines and cyclohexyl derivatives has surged, driven by their role in creating enantiomerically pure drugs. The (S)-configuration of this compound is particularly noteworthy, as it often correlates with higher biological activity compared to its (R)-counterpart. This aligns with the growing trend in precision medicine, where stereochemistry plays a pivotal role in drug efficacy and safety. Searches for terms like "chiral drug intermediates" and "GPCR modulators" have spiked, reflecting the industry's focus on these areas.

The synthesis of (S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide typically involves asymmetric catalysis or resolution techniques, which are critical for achieving high enantiomeric excess (ee). This process is frequently discussed in forums and publications related to green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such compounds. The inclusion of a dimethylamino group also enhances the molecule's solubility, a property highly sought after in drug formulation.

From a pharmacological perspective, the cyclopropyl and cyclohexyl rings in this compound contribute to its metabolic stability, a key factor in drug half-life optimization. These structural elements are often explored in queries about "improving oral bioavailability" and "reducing first-pass metabolism", highlighting their relevance in pharmacokinetic studies. Additionally, the amide bond in the molecule offers hydrogen-bonding capabilities, which can be leveraged for target binding affinity enhancements.

Analytical characterization of CAS No. 1354002-94-0 employs advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural confirmation. These methods are frequently searched alongside terms like "chiral purity analysis" and "structural elucidation of amines", underscoring their importance in quality control. The compound's logP and pKa values are also critical parameters, often calculated using in silico tools to predict its behavior in biological systems.

In summary, (S)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-propionamide represents a versatile building block in medicinal chemistry, addressing contemporary needs in drug design and therapeutic innovation. Its alignment with trending topics like "enantioselective synthesis" and "receptor-specific therapeutics" ensures its continued relevance in scientific discourse and industrial applications.

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